Mercury(1+) bromate

Specification

• CAS No.: 13465-33-3
• Molecular Formula: BrHgO3
• Molecular Weight: 328.49 g/mol
• IUPAC Name: mercury(1+);bromate
• Standard InChI: InChI=1S/BrHO3.Hg/c2-1(3)4;/h(H,2,3,4);/q;+1/p-1
• Standard InChI Key: JGRDVIZJXANZNJ-UHFFFAOYSA-M
• SMILES: [O-]Br(=O)=O.[Hg+]
• Canonical SMILES: [O-]Br(=O)=O.[Hg+]

Introduction

Chemical Identity and Basic Properties

Mercury(1+) bromate is identified by the CAS Registry Number 13465-33-3 and EINECS number 236-694-9. The compound has a molecular formula of BrHgO₃ and a calculated molecular weight of 328.49 g/mol. It belongs to the class of mercurous salts and bromates, combining the properties of both mercury compounds and bromate-containing substances.

Property	Value
CAS Number	13465-33-3
Molecular Formula	BrHgO₃
Molecular Weight	328.49 g/mol
IUPAC Name	mercury(1+) bromate
Appearance	Crystalline solid
Class	Oxidants

Structural Characteristics

Mercury(1+) bromate features a distinct chemical structure that contributes to its properties and reactivity. The compound consists of a mercury(I) cation (Hg₂²⁺) and a bromate anion (BrO₃⁻). Unlike many other compounds, mercury(1+) salts contain the unique dimeric cation where two mercury atoms are directly bonded to each other.
In terms of spectroscopic characterization, low-temperature Raman and infrared spectroscopy studies have provided valuable insights into the vibrational modes of mercury(I) bromate. Of particular note is the assignment of the Hg-O stretching vibration (ν(HgO)) in the 250-265 cm⁻¹ region for coordinated bromate. Additionally, there is no correlation coupling for the Hg-Hg stretching vibration (ν(HgHg)), which consequently appears in Raman spectra as a single band.

Synthesis and Preparation Methods

The synthesis of mercury(1+) bromate can be accomplished through several chemical routes:

From Mercury(I) Nitrate

The compound can be prepared by reacting mercury(I) nitrate with bromine. This reaction involves the oxidation of the mercury(I) species and subsequent coordination with bromate ions.

Direct Synthesis

Mercury(1+) bromate can also be synthesized through the reaction of mercury(I) ions with bromate ions directly. This method requires careful control of reaction conditions to ensure the formation of the desired product.

Chemical Reactivity

Mercury(1+) bromate demonstrates significant chemical reactivity that is characteristic of both mercury compounds and bromates:

Oxidizing Properties

As a bromate compound, mercury(1+) bromate possesses oxidizing properties that make it reactive with reducing agents. When mixed with reducing agents or combustible materials, it can potentially cause explosions and produce toxic mercury and bromide fumes.

Thermal Decomposition

When heated to decomposition, mercury(1+) bromate emits toxic fumes containing bromine compounds and mercury. This thermal instability is an important consideration for handling and storage.

Reaction with Hydrogen Sulfide

Mercury(1+) bromate ignites upon contact with hydrogen sulfide, making this interaction particularly hazardous.

Applications in Scientific Research

Despite its toxicity, mercury(1+) bromate has several applications in scientific research:

Spectroscopic Studies

The compound has been used in vibrational spectroscopy studies to understand the structural characteristics of mercury(I) compounds. These studies have contributed to our understanding of mercury-oxygen bonding and the behavior of the mercurous ion.

Mercury(1+) bromate serves as a reference compound in various analytical chemistry applications, particularly in the study of mercury compounds and their reactions.

Purity Grade	Specification
(2N)	99% Mercury(I) Bromate
(3N)	99.9% Mercury(I) Bromate
(4N)	99.99% Mercury(I) Bromate
(5N)	99.999% Mercury(I) Bromate
These products are available in standard and custom packaging options to meet various research and industrial needs.

Comparison with Related Mercury Compounds

To better understand the place of mercury(1+) bromate among mercury compounds, it is useful to compare it with related substances:

Mercury(I) Bromide vs. Mercury(I) Bromate

While they sound similar, mercury(I) bromide (Hg₂Br₂) and mercury(1+) bromate (HgBrO₃) are distinct compounds with different properties. Mercury(I) bromide is a white solid that turns yellow when heated and fluoresces salmon color under ultraviolet light. It has extremely low water solubility (1.352×10⁻⁶), whereas mercury(1+) bromate has different solubility properties and chemical reactivity due to the presence of the bromate ion.

Relationship to Mercury(II) Compounds

Unlike mercury(II) (mercuric) compounds, mercury(I) (mercurous) compounds like mercury(1+) bromate contain the distinctive Hg-Hg bond. This structural difference leads to distinct chemical behavior and reactivity patterns between the two oxidation states of mercury.